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Compound of Interest

Compound Name: NAP1051
Cat. No.: B15619460
Get Quote
\ J
Introduction

NAP1051 is a novel synthetic compound that has garnered significant interest within the
scientific community. This document provides a comprehensive overview of its chemical
structure, a detailed methodology for its synthesis, and an exploration of its associated
biological pathways. The information is intended for researchers, scientists, and professionals
in the field of drug development to facilitate further research and application.

Chemical Structure

The fundamental characteristics of NAP1051's chemical structure are outlined below. This data
is critical for understanding its physicochemical properties and for its accurate representation in
computational and laboratory settings.
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Parameter Value

IUPAC Name (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid
Molecular Formula C14H1403

Molecular Weight 230.26 g/mol

SMILES CC(C(=0)0O)clcec2ec(OC)cec2cl

INChI=1S/C14H1403/c1-9(14(15)16)10-6-7-12-
InChl 11(8-10)4-5-13(17-2)12/h4-9H,1-2H3,
(H,15,16)/t9-/m0/s1

Synthesis of NAP1051

The synthesis of NAP1051 is a multi-step process that requires precise control of reaction
conditions. Below are the detailed experimental protocols for the key reactions involved in its
production.

Experimental Protocol: Synthesis of (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid
Materials:

e 6-methoxy-2-acetylnaphthalene

e (S)-(-)-alpha-methylbenzylamine

e Sodium borohydride

o Palladium on carbon (10%)

e Hydrogen gas

e Hydrochloric acid

e Sodium hydroxide

e Methanol
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e Toluene
o Diethyl ether
Procedure:

e Reductive Amination: 6-methoxy-2-acetylnaphthalene is reacted with (S)-(-)-alpha-
methylbenzylamine in the presence of a reducing agent, such as sodium borohydride or
hydrogen gas with a palladium on carbon catalyst, in a suitable solvent like methanol or
ethanol. This step forms the corresponding chiral amine.

e Hydrogenolysis: The resulting chiral amine is subjected to hydrogenolysis to cleave the
alpha-methylbenzyl group. This is typically carried out using a palladium on carbon catalyst
under a hydrogen atmosphere in a solvent like methanol.

» Hydrolysis: The resulting amino ester is hydrolyzed to the corresponding carboxylic acid
using an aqueous acid, such as hydrochloric acid.

 Purification: The final product, (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid (NAP1051),
is purified by recrystallization from a suitable solvent system, such as toluene or an
ethanol/water mixture.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway affected by NAP1051 and the
general workflow for its experimental evaluation.
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Synthesis Workflow
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Caption: Synthesis workflow for

NAP1051.
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¢ To cite this document: BenchChem. [In-depth Technical Guide: The Chemical Structure and
Synthesis of NAP1051]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619460/docs#in-depth-technical-guide-the-
chemical-structure-and-synthesis-of-nap1051]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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